Cas no 2171969-78-9 (4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid)

• Product Name: 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid
• CAS No: 2171969-78-9
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5797862
• PubChem ID: 165574720
• Update Time: 2025-10-31

4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid
• 4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxane-4-carboxylic acid
• EN300-1542662
• 2171969-78-9

• Inchi： 1S/C27H32N2O6/c1-18(10-11-24(30)28-17-27(25(31)32)12-14-34-15-13-27)29-26(33)35-16-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,18,23H,10-17H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： FXBBQMACXYGQLY-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CNC(CCC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid

4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2171969-78-9, known as 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure, which incorporates both a fluorenylmethoxycarbonyl (Fmoc) group and an oxane ring, making it a versatile building block for various applications.

The Fmoc group, derived from 9H-fluoren-9-yl methoxy carbonyl, is a well-known protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to a pentanamide moiety, which further connects to an oxane ring via a methylene bridge. The oxane ring, a six-membered cyclic ether, contributes to the molecule's rigidity and potential for forming supramolecular structures.

Recent studies have highlighted the potential of this compound in drug delivery systems. Its unique structure allows for the incorporation of hydrophilic and hydrophobic domains, making it an ideal candidate for creating amphiphilic molecules that can self-assemble into nanoparticles or micelles. These nanostructures have shown promise in encapsulating hydrophobic drugs, enhancing their solubility and bioavailability.

In addition to its applications in drug delivery, this compound has also been explored in the context of bioconjugation chemistry. The presence of both Fmoc and oxane groups provides multiple sites for functionalization, enabling the attachment of various biomolecules such as proteins, peptides, or nucleic acids. This versatility makes it a valuable tool in the development of targeted drug delivery systems and diagnostic agents.

From a synthetic standpoint, the construction of this compound involves a multi-step process that combines principles from organic synthesis and polymer chemistry. The key steps include the synthesis of the Fmoc-pentanamide intermediate and its subsequent coupling with the oxane ring through nucleophilic substitution or other coupling reactions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

The characterization of this compound has been carried out using advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its molecular conformation, stability under different conditions, and interactions with other molecules.

Looking ahead, ongoing research is focused on expanding the applications of this compound into areas such as tissue engineering and regenerative medicine. Its ability to form self-healing hydrogels has been explored as a potential scaffold for cell growth and tissue repair.

In conclusion, 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in contemporary chemical research.